Cas no 903510-51-0 (rac-trans Jasmonic Acid-d3)

• Product Name: rac-trans Jasmonic Acid-d3
• CAS No: 903510-51-0
• Molecular Formula: C₁₂H₁₅D₃O₃
• Molecular Weight: 213.28800
• CID: 994746
• PubChem ID: 71749649

rac-trans Jasmonic Acid-d3 Properties

Names and Identifiers

• rac-trans Jasmonic Acid -d3
• rac-trans Jasmonic Acid
• 2-[(1S,2S)-3-oxo-2-[(Z)-5,5,5-trideuteriopent-2-enyl]cyclopentyl]acetic acid
• DTXSID50857900
• 903510-51-0
• rac-trans Jasmonic Acid-d3
• {(1S,2S)-3-Oxo-2-[(2Z)-(5,5,5-~2~H_3_)pent-2-en-1-yl]cyclopentyl}acetic acid

• InChIKey： ZNJFBWYDHIGLCU-ONNWNUQWSA-N
• Inchi： InChI=1S/C12H18O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h3-4,9-10H,2,5-8H2,1H3,(H,14,15)/b4-3-/t9-,10-/m0/s1/i1D3
• SMILES： CCC=CCC1C(CCC1=O)CC(=O)O

Computed Properties

• Exact Mass: 213.14400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 213.144424670g/mol
• Heavy Atom Count: 15
• Complexity: 268
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 2.41270
• PSA: 54.37000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids